Cas no 2034286-00-3 (6-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1H-indole)

• Product Name: 6-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1H-indole
• CAS No: 2034286-00-3
• MF: C₂₁H₁₈N₄O₂
• MW: 358.393224239349
• CID: 6288186
• PubChem ID: 92129309
• Update Time: 2025-10-23

6-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1H-indole
• 1H-indol-6-yl-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]methanone
• F6524-4292
• 2034286-00-3
• 6-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl]-1H-indole
• (3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)(1H-indol-6-yl)methanone
• AKOS026694376

• Inchi： 1S/C21H18N4O2/c26-21(16-7-6-15-8-9-22-19(15)10-16)25-11-17(14-4-2-1-3-5-14)18(12-25)20-23-13-27-24-20/h1-10,13,17-18,22H,11-12H2
• InChI Key： QMDSHDYLJDGHTF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C=CNC2=C1)N1CC(C2=NOC=N2)C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 358.14297583g/mol
• Monoisotopic Mass: 358.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75Ų

Additional information on 6-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1H-indole

Introduction to 6-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1H-indole (CAS No. 2034286-00-3)

6-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1H-indole, with the CAS number 2034286-00-3, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of indoles, which are known for their diverse biological activities and structural versatility. The unique combination of the 1,2,4-oxadiazol and phenylpyrrolidine moieties in its structure imparts distinct pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 6-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1H-indole is characterized by a central indole core, which is a common scaffold in many bioactive molecules. The indole ring is substituted at the 6-position with a carbonyl group linked to a phenylpyrrolidine moiety. Additionally, the 3-position of the indole ring is substituted with a 1,2,4-oxadiazol group. These functional groups contribute to the compound's overall stability and reactivity, as well as its potential biological activity.

In recent studies, 6-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1H-indole has shown promising results in various biological assays. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 6-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1H-indole has also been investigated for its neuroprotective effects. Research conducted on animal models has shown that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The pharmacokinetic profile of 6-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1H-indole has also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound also demonstrates low toxicity and good safety margins in animal models.

In addition to its therapeutic potential, 6-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1H-indole has been explored for its use as a research tool in chemical biology. Its unique structure allows it to serve as a lead compound for the development of more potent and selective analogs. Chemists have synthesized various derivatives by modifying the substituents on the indole ring or the side chains attached to it. These efforts have led to the identification of several compounds with enhanced biological activity and improved pharmacological properties.

The synthesis of 6-3-(1,2,4-oxadiazol-3-y l)-4 - phenylpyrrolidine - 1 - carbonyl - 1H - indole strong > involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate indole derivative with a carboxylic acid or acid chloride to form the carbonyl linkage. Subsequent reactions are then used to introduce the < strong > 1 , 2 , 4 - oxadiazol strong > and < strong > phenylpyrrolidine strong > moieties . Advances in synthetic chemistry have made it possible to produce this compound on a larger scale , facilitating further research and development . p > < p > In conclusion , < strong > 6 - 3 - ( 1 , 2 , 4 - oxadiazol - 3 - y l ) - 4 - phenylpyrrolidine - 1 - carbonyl - 1H - indole ( CAS No . 2034286 - 00 - 3 ) strong > represents a promising molecule with diverse biological activities . Its potential applications in anti-inflammatory and neuroprotective therapies make it an exciting target for further investigation . Ongoing research aims to optimize its properties and develop it into effective therapeutic agents for various diseases . As our understanding of this compound continues to grow , it is likely that new opportunities will emerge for its use in both clinical settings and basic research . p > article > response >